Cas no 761441-16-1 (2-(2-amino-4-methoxyphenoxy)ethan-1-ol)

2-(2-Amino-4-methoxyphenoxy)ethan-1-ol is a versatile aromatic amine-alcohol compound featuring both an amino and a methoxy substituent on the phenol ring, linked to a hydroxyethyl side chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The presence of multiple functional groups allows for selective modifications, enabling applications in the development of bioactive molecules, dyes, or polymer precursors. Its balanced polarity enhances solubility in organic and aqueous media, facilitating diverse reaction conditions. The compound's stability under standard handling conditions further ensures reliable performance in synthetic workflows. Suitable for research and industrial use, it offers a practical building block for complex molecular architectures.

2-(2-amino-4-methoxyphenoxy)ethan-1-ol structure

761441-16-1 structure

Product Name:2-(2-amino-4-methoxyphenoxy)ethan-1-ol

CAS No:761441-16-1

MF:C₉H₁₃NO₃

MW:183.204422712326

CID:550119

PubChem ID:15801243

Update Time:2025-10-16

2-(2-amino-4-methoxyphenoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- Ethanol,2-(2-amino-4-methoxyphenoxy)-
- Ethanol, 2-(2-amino-4-methoxyphenoxy)- (9CI)
- 2-(2-amino-4-methoxyphenoxy)ethanol
- 2-(2-amino-4-methoxyphenoxy)ethan-1-ol
- 761441-16-1
- EN300-1294702
- CS-0303027
- SCHEMBL10633192
- AKOS000245480
- A1-05648
- Inchi： 1S/C9H13NO3/c1-12-7-2-3-9(8(10)6-7)13-5-4-11/h2-3,6,11H,4-5,10H2,1H3
- InChI Key： JXNXXWTVMSWDCW-UHFFFAOYSA-N
- SMILES： O(CCO)C1C=CC(=CC=1N)OC

Computed Properties

Exact Mass: 183.08959
Monoisotopic Mass: 183.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 64.7Å²

Experimental Properties

PSA: 64.71

2-(2-amino-4-methoxyphenoxy)ethan-1-ol Pricemore >>

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